[3aS-(3aα,4β,6aα)]-Hexahydro-2-oxo-1,3-bis(phenylmethyl)-1H-Thieno[3,4-d]imidazole-4-pentanoic Acid
[3aS-(3aα,4β,6aα)]-Hexahydro-2-oxo-1,3-bis(phenylmethyl)-1H-Thieno[3,4-d]imidazole-4-pentanoic Acid
Brand Name:
Vulcanchem
CAS No.:
179532-60-6
VCID:
VC0144713
InChI:
InChI=1S/C31H34N2O3S/c34-29(36-22-26-16-8-3-9-17-26)19-11-10-18-28-30-27(23-37-28)32(20-24-12-4-1-5-13-24)31(35)33(30)21-25-14-6-2-7-15-25/h1-9,12-17,27-28,30H,10-11,18-23H2/t27-,28-,30-/m0/s1
SMILES:
C1C2C(C(S1)CCCCC(=O)OCC3=CC=CC=C3)N(C(=O)N2CC4=CC=CC=C4)CC5=CC=CC=C5
Molecular Formula:
C31H34N2O3S
Molecular Weight:
514.7 g/mol
[3aS-(3aα,4β,6aα)]-Hexahydro-2-oxo-1,3-bis(phenylmethyl)-1H-Thieno[3,4-d]imidazole-4-pentanoic Acid
CAS No.: 179532-60-6
Reference Standards
VCID: VC0144713
Molecular Formula: C31H34N2O3S
Molecular Weight: 514.7 g/mol
![[3aS-(3aα,4β,6aα)]-Hexahydro-2-oxo-1,3-bis(phenylmethyl)-1H-Thieno[3,4-d]imidazole-4-pentanoic Acid - 179532-60-6](/images/no_structure.jpg)
| CAS No. | 179532-60-6 |
|---|---|
| Product Name | [3aS-(3aα,4β,6aα)]-Hexahydro-2-oxo-1,3-bis(phenylmethyl)-1H-Thieno[3,4-d]imidazole-4-pentanoic Acid |
| Molecular Formula | C31H34N2O3S |
| Molecular Weight | 514.7 g/mol |
| IUPAC Name | benzyl 5-[(3aS,4S,6aR)-1,3-dibenzyl-2-oxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-4-yl]pentanoate |
| Standard InChI | InChI=1S/C31H34N2O3S/c34-29(36-22-26-16-8-3-9-17-26)19-11-10-18-28-30-27(23-37-28)32(20-24-12-4-1-5-13-24)31(35)33(30)21-25-14-6-2-7-15-25/h1-9,12-17,27-28,30H,10-11,18-23H2/t27-,28-,30-/m0/s1 |
| Standard InChIKey | KIFRMIBSNWFWPZ-XEVVZDEMSA-N |
| Isomeric SMILES | C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)OCC3=CC=CC=C3)N(C(=O)N2CC4=CC=CC=C4)CC5=CC=CC=C5 |
| SMILES | C1C2C(C(S1)CCCCC(=O)OCC3=CC=CC=C3)N(C(=O)N2CC4=CC=CC=C4)CC5=CC=CC=C5 |
| Canonical SMILES | C1C2C(C(S1)CCCCC(=O)OCC3=CC=CC=C3)N(C(=O)N2CC4=CC=CC=C4)CC5=CC=CC=C5 |
| Synonyms | (3aS,4S,6aR)-Hexahydro-2-oxo-1,3-bis(phenylmethyl)-1H-thieno[3,4-d]imidazole-4-pentanoic Acid Phenylmethyl Ester |
| PubChem Compound | 474116 |
| Last Modified | Nov 11 2021 |
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